Cas no 102243-12-9 (2-chloro-6-trifluoromethyl nicotinic acid)
2-chloro-6-trifluoromethyl nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-trifluoromethyl nicotinic acid
- RARECHEM AL BO 2184
- 4-[(4,6-DIMETHYLPYRIMIDIN-2-YL)THIO]ANILINE
- 2-[(4-AMINOPHENYL)THIO]-4,6-DIMETHYLPYRIMIDINE
- 2-CHLORO-6-TRIFLUOROMETHYL-3-PYRIDINECARBOXYLIC ACID
- 2-chloro-6-trifluoromethylnicotinic
- 4-(4,6-dimethylpyrimidin-2-yl)sulfanylaniline
- 4-((4,6-DIMETHYLPYRIMIDIN-2-YL)THIO)ANILINE
- 4-(4,6-dimethyl-pyrimid-2-ylmercapto)-aniline
- 4-(4,6-dimethylpyrimidin-2-ylthio)benzenamine
- 102243-12-9
- AKOS001354686
- AB01315839-02
- 4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]aniline
- PS-5428
- 2[(4-aminophenyl)thio]-4,6-dimethylpyrimidine
- EN300-26499
- FT-0642478
- Benzenamine, 4-[(4,6-dimethyl-2-pyrimidinyl)thio]-
- SR-01000385189
- Peakdale1_000234
- DTXSID80372090
- SB57854
- Z223464242
- MFCD00203030
- A896840
- CS-0078703
- 2-(4-aminophenylmercapto)-4,6-dimethyl-pyrimidine
- 4-(4,6-dimethylpyrimidin-2-ylthio)aniline
- FPLNYQRUEFPJPX-UHFFFAOYSA-N
- NCGC00320491-01
- SR-01000385189-1
- 4-[(4,6-dimethylpyrimidin-2-yl)thio]aniline, AldrichCPR
- HMS518K14
- SCHEMBL10560991
-
- MDL: MFCD00203030
- Inchi: 1S/C12H13N3S/c1-8-7-9(2)15-12(14-8)16-11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3
- InChI Key: FPLNYQRUEFPJPX-UHFFFAOYSA-N
- SMILES: S(C1=NC(C)=CC(C)=N1)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 231.08300
- Monoisotopic Mass: 231.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 77.1Ų
Experimental Properties
- Melting Point: 176-180
- PSA: 77.10000
- LogP: 3.40800
2-chloro-6-trifluoromethyl nicotinic acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-6-trifluoromethyl nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336950-250mg |
4-((4,6-Dimethylpyrimidin-2-yl)thio)aniline |
102243-12-9 | 95%+ | 250mg |
$140 | 2021-08-18 | |
| Chemenu | CM336950-1g |
4-((4,6-Dimethylpyrimidin-2-yl)thio)aniline |
102243-12-9 | 95%+ | 1g |
$260 | 2021-08-18 | |
| Chemenu | CM336950-5g |
4-((4,6-Dimethylpyrimidin-2-yl)thio)aniline |
102243-12-9 | 95%+ | 5g |
$793 | 2021-08-18 | |
| Apollo Scientific | OR5446-500mg |
4-[(4,6-Dimethylpyrimidin-2-yl)thio]aniline |
102243-12-9 | 500mg |
£40.00 | 2025-02-20 | ||
| Apollo Scientific | OR5446-1g |
4-[(4,6-Dimethylpyrimidin-2-yl)thio]aniline |
102243-12-9 | 1g |
£72.00 | 2025-02-20 | ||
| abcr | AB246419-1 g |
2[(4-Aminophenyl)thio]-4,6-dimethylpyrimidine |
102243-12-9 | 1g |
€94.10 | 2023-04-27 | ||
| abcr | AB246419-5 g |
2[(4-Aminophenyl)thio]-4,6-dimethylpyrimidine |
102243-12-9 | 5g |
€287.50 | 2023-04-27 | ||
| abcr | AB246419-10 g |
2[(4-Aminophenyl)thio]-4,6-dimethylpyrimidine |
102243-12-9 | 10g |
€578.60 | 2023-04-27 | ||
| Chemenu | CM336950-250mg |
4-((4,6-Dimethylpyrimidin-2-yl)thio)aniline |
102243-12-9 | 95%+ | 250mg |
$92 | 2023-02-03 | |
| Chemenu | CM336950-1g |
4-((4,6-Dimethylpyrimidin-2-yl)thio)aniline |
102243-12-9 | 95%+ | 1g |
$185 | 2023-02-03 |
2-chloro-6-trifluoromethyl nicotinic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-chloro-6-trifluoromethyl nicotinic acid
Introduction to 2-chloro-6-trifluoromethyl nicotinic acid (CAS No. 102243-12-9)
2-chloro-6-trifluoromethyl nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 102243-12-9, is a fluorinated nicotinic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its pyridine ring structure modified with chloro and trifluoromethyl substituents. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.
The structural features of 2-chloro-6-trifluoromethyl nicotinic acid contribute to its reactivity and potential applications. The chloro group at the 2-position enhances electrophilicity, facilitating nucleophilic substitution reactions, while the trifluoromethyl group at the 6-position increases lipophilicity and metabolic stability. These attributes make it a versatile building block for medicinal chemists exploring novel drug candidates.
In recent years, there has been growing interest in developing fluorinated derivatives of nicotinic acid due to their enhanced pharmacokinetic profiles and improved binding affinity to biological targets. For instance, studies have demonstrated that fluorinated nicotinic acids exhibit potent inhibitory effects on enzymes such as carbonic anhydrase and acetylcholinesterase. These enzymes are implicated in various physiological processes, including respiration, acid-base balance, and cognitive function. The introduction of fluorine atoms into these molecules often leads to increased binding affinity and reduced metabolic degradation, thereby improving therapeutic efficacy.
One notable area of research involving 2-chloro-6-trifluoromethyl nicotinic acid is its role in the development of agrochemicals. Fluorinated nicotinic acids have shown promise as potent insecticides due to their ability to interact with insect nervous system receptors. The structural modifications introduced by chloro and trifluoromethyl groups enhance the compound's ability to disrupt insect neurotransmission, providing an effective means of pest control with potentially lower environmental impact compared to traditional organophosphate-based insecticides.
From a synthetic chemistry perspective, 2-chloro-6-trifluoromethyl nicotinic acid serves as a key intermediate in the preparation of more complex molecules. Its reactivity allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures. These synthetic pathways are particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.
The pharmacological potential of 2-chloro-6-trifluoromethyl nicotinic acid has also been explored in the context of anti-inflammatory and immunomodulatory therapies. Preclinical studies suggest that derivatives of this compound may modulate inflammatory pathways by interacting with specific receptors or enzymes involved in immune responses. The fluorinated moieties are believed to contribute to sustained activity by reducing enzymatic degradation, thereby prolonging therapeutic effects.
In conclusion, 2-chloro-6-trifluoromethyl nicotinic acid (CAS No. 102243-12-9) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations and biological interactions, making it a valuable tool for researchers seeking to develop novel therapeutics. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.
102243-12-9 (2-chloro-6-trifluoromethyl nicotinic acid) Related Products
- 1214346-14-1(Ethyl 2-chloro-6-(trifluoromethyl)nicotinate)
- 1805274-05-8(ClC1=C(C(=O)OC)C=CC(=N1)C(F)F)
- 917396-39-5(2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol)
- 1073129-57-3(Methyl 2-chloro-6-(trifluoromethyl)nicotinate)
- 280566-45-2(2-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid)
- 261635-83-0(6-Chloro-2-(trifluoromethyl)nicotinic acid)
- 1806876-10-7(Methyl 2-chloro-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate)
- 1805396-04-6(2-Chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylic acid)
- 261635-75-0(3-Pyridinecarboxylic acid, 2-chloro-4-methyl-6-(trifluoromethyl)-, ethyl ester)
- 944900-06-5(2-Chloro-6-(trifluoromethyl)nicotinaldehyde)